Cas no 80224-26-6 (Hexadecyl 5-(1,2-dithiolan-3-YL)pentanoate)

• Product Name: Hexadecyl 5-(1,2-dithiolan-3-YL)pentanoate
• CAS No: 80224-26-6
• MF: C₂₄H₄₆O₂S₂
• MW: 430.750845432281
• CID: 2802632
• PubChem ID: 71407583
• Update Time: 2025-04-21

Hexadecyl 5-(1,2-dithiolan-3-YL)pentanoate Chemical and Physical Properties

Names and Identifiers

• 80224-26-6
• DTXSID60828146
• HEXADECYL 5-(1,2-DITHIOLAN-3-YL)PENTANOATE
• Hexadecyl 5-(1,2-dithiolan-3-YL)pentanoate

• Inchi： 1S/C24H46O2S2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-17-21-26-24(25)19-16-15-18-23-20-22-27-28-23/h23H,2-22H2,1H3
• InChI Key： CFDZVBXNTXGBDW-UHFFFAOYSA-N
• SMILES： S1C(CCS1)CCCCC(=O)OCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 430.29392305Da
• Monoisotopic Mass: 430.29392305Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 21
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.8
• Topological Polar Surface Area: 76.9Ų